Cas no 1592538-99-2 (6-(oxetan-3-yloxy)hexane-1-sulfonyl chloride)

• Product Name: 6-(oxetan-3-yloxy)hexane-1-sulfonyl chloride
• CAS No: 1592538-99-2
• MF: C₉H₁₇ClO₄S
• MW: 256.746881246567
• CID: 5999292
• PubChem ID: 102608498
• Update Time: 2025-05-22

6-(oxetan-3-yloxy)hexane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(oxetan-3-yloxy)hexane-1-sulfonyl chloride
• EN300-1144312
• 1592538-99-2

• Inchi： 1S/C9H17ClO4S/c10-15(11,12)6-4-2-1-3-5-14-9-7-13-8-9/h9H,1-8H2
• InChI Key： PQBHPBWLUZMYIL-UHFFFAOYSA-N
• SMILES： ClS(CCCCCCOC1COC1)(=O)=O

Computed Properties

• Exact Mass: 256.0536079g/mol
• Monoisotopic Mass: 256.0536079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61Ų

Additional information on 6-(oxetan-3-yloxy)hexane-1-sulfonyl chloride

Research Brief on 6-(oxetan-3-yloxy)hexane-1-sulfonyl chloride (CAS: 1592538-99-2) in Chemical Biology and Pharmaceutical Applications

The compound 6-(oxetan-3-yloxy)hexane-1-sulfonyl chloride (CAS: 1592538-99-2) has recently emerged as a versatile building block in medicinal chemistry and chemical biology research. This sulfonyl chloride derivative, featuring an oxetane moiety, has attracted significant attention due to its unique reactivity profile and potential applications in drug discovery. Recent studies have highlighted its utility as a key intermediate in the synthesis of sulfonamide-based bioactive molecules, particularly in the development of covalent inhibitors and targeted protein degraders.

Structural analysis reveals that the oxetane ring in 6-(oxetan-3-yloxy)hexane-1-sulfonyl chloride provides enhanced metabolic stability compared to traditional linear ethers, while the sulfonyl chloride group offers excellent electrophilicity for nucleophilic substitution reactions. Several research groups have exploited these properties to create novel chemical probes and therapeutic candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its successful application in the development of selective kinase inhibitors through sulfonamide formation with lysine residues.

Recent synthetic methodology developments have significantly improved the accessibility of 6-(oxetan-3-yloxy)hexane-1-sulfonyl chloride. A 2024 Nature Protocols publication detailed an optimized three-step synthesis from commercially available 3-oxetanemethanol, achieving an overall yield of 68% with excellent purity (>98%). The protocol emphasizes safety considerations for handling this reactive intermediate and provides guidance for its immediate use in downstream reactions, as the compound shows moderate stability in solution at low temperatures.

In pharmaceutical applications, this compound has shown particular promise in PROTAC (Proteolysis Targeting Chimera) development. Researchers at a major biopharmaceutical company recently reported (2024, ACS Chemical Biology) its incorporation into novel E3 ligase recruiters, where the oxetane moiety improved cellular permeability while the sulfonyl chloride enabled efficient conjugation to target-binding warheads. The resulting PROTAC molecules demonstrated enhanced degradation efficiency for several challenging targets, including transcription factors previously considered undruggable.

Ongoing research is exploring the broader utility of 6-(oxetan-3-yloxy)hexane-1-sulfonyl chloride in chemical biology. A recent preprint (bioRxiv, 2024) describes its use in creating activity-based protein profiling (ABPP) probes for studying sulfonation-dependent enzymatic pathways. The oxetane modification was found to significantly reduce non-specific binding compared to conventional sulfonyl chloride probes, enabling more accurate target identification in complex proteomes.

Safety and handling considerations for 6-(oxetan-3-yloxy)hexane-1-sulfonyl chloride have been thoroughly investigated in recent industrial safety assessments. While the compound is moisture-sensitive and requires anhydrous conditions for storage, modern handling techniques using glove boxes and syringe transfer methods have made its use more practical in routine laboratory settings. Several commercial suppliers now offer the compound in stabilized formulations with appropriate safety data sheets.

The future research directions for this compound appear promising, with multiple groups investigating its application in covalent drug discovery, chemical biology tool development, and materials science. Its unique combination of stability and reactivity positions it as a valuable asset in the medicinal chemist's toolbox, particularly for challenging targets requiring innovative chemical approaches.